1-N-palmitoyl-3''-N-(trifluoroacetyl)kanamycin A
1-N-palmitoyl-3''-N-(trifluoroacetyl)kanamycin A
Brand Name:
Vulcanchem
CAS No.:
106190-45-8
VCID:
VC0035337
InChI:
InChI=1S/C36H65F3N4O13/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-23(45)42-21-16-20(41)30(29(50)31(21)55-33-19(17-40)25(46)28(49)32(51)56-33)54-34-27(48)24(26(47)22(18-44)53-34)43-35(52)36(37,38)39/h19-22,24-34,44,46-51H,2-18,40-41H2,1H3,(H,42,45)(H,43,52)
SMILES:
CCCCCCCCCCCCCCCC(=O)NC1CC(C(C(C1OC2C(C(C(C(O2)O)O)O)CN)O)OC3C(C(C(C(O3)CO)O)NC(=O)C(F)(F)F)O)N
Molecular Formula:
C36H65F3N4O13
Molecular Weight:
818.9 g/mol
1-N-palmitoyl-3''-N-(trifluoroacetyl)kanamycin A
CAS No.: 106190-45-8
Main Products
VCID: VC0035337
Molecular Formula: C36H65F3N4O13
Molecular Weight: 818.9 g/mol
| CAS No. | 106190-45-8 |
|---|---|
| Product Name | 1-N-palmitoyl-3''-N-(trifluoroacetyl)kanamycin A |
| Molecular Formula | C36H65F3N4O13 |
| Molecular Weight | 818.9 g/mol |
| IUPAC Name | N-[5-amino-2-[3-(aminomethyl)-4,5,6-trihydroxyoxan-2-yl]oxy-4-[3,5-dihydroxy-6-(hydroxymethyl)-4-[(2,2,2-trifluoroacetyl)amino]oxan-2-yl]oxy-3-hydroxycyclohexyl]hexadecanamide |
| Standard InChI | InChI=1S/C36H65F3N4O13/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-23(45)42-21-16-20(41)30(29(50)31(21)55-33-19(17-40)25(46)28(49)32(51)56-33)54-34-27(48)24(26(47)22(18-44)53-34)43-35(52)36(37,38)39/h19-22,24-34,44,46-51H,2-18,40-41H2,1H3,(H,42,45)(H,43,52) |
| Standard InChIKey | FGENLTKUTXNKQY-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCC(=O)NC1CC(C(C(C1OC2C(C(C(C(O2)O)O)O)CN)O)OC3C(C(C(C(O3)CO)O)NC(=O)C(F)(F)F)O)N |
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)NC1CC(C(C(C1OC2C(C(C(C(O2)O)O)O)CN)O)OC3C(C(C(C(O3)CO)O)NC(=O)C(F)(F)F)O)N |
| Synonyms | 1-N-palmitoyl-3''-N-(trifluoroacetyl)kanamycin A 1-PTAKA |
| PubChem Compound | 129571 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume